![molecular formula C8H9NO4 B1610991 2-Amino-4-hydroxy-5-methoxybenzoic acid CAS No. 63407-32-9](/img/structure/B1610991.png)
2-Amino-4-hydroxy-5-methoxybenzoic acid
Overview
Description
2-Amino-4-hydroxy-5-methoxybenzoic acid, also known as AHMBA, is an organic compound that belongs to the family of benzoic acids. AHMBA has gained significant attention in the scientific community due to its potential applications in the field of medicine and biotechnology.
Scientific Research Applications
Synthesis and Chemical Structure
- 2-Amino-4-hydroxy-5-methoxybenzoic acid, an intermediate in various syntheses, can be obtained through specific chemical reactions. For instance, 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, a related compound, was synthesized from 4-amino-2-hydroxybenzoic acid, undergoing methylation, ethylation, and oxidation processes (Wang Yu, 2008).
Pharmaceutical Research
- In pharmaceutical contexts, similar compounds have been utilized in various research applications. For example, a study on an unnatural amino acid, incorporating elements like 5-amino-2-methoxybenzoic acid, showed potential for forming β-sheetlike hydrogen-bonded dimers, which could be relevant for peptide research (J. Nowick et al., 2000).
Biological Activities
- A derivative, 2-amino-3,4-dihydroxy-5-methoxybenzoic acid, isolated from Cyclocarya paliurus leaves, exhibited significant alpha-glucosidase and glycogen phosphorylase inhibitory activities. This indicates potential applications in metabolic and enzymatic studies (Jun Li et al., 2008).
Material Science and Nanotechnology
- In material science, related compounds like 4-hydroxy-3-methoxybenzoic acid have been used in the encapsulation of flavor molecules into layered inorganic nanoparticles, demonstrating controlled release applications (Mi-Mi Hong et al., 2008).
Thermodynamic Studies
- The thermodynamic properties of similar compounds, such as aminomethoxybenzoic acids, have been studied, which is critical in understanding their physical and chemical behavior under different conditions (M. Monte et al., 2010).
Enzyme Interactions
- Studies on enzyme interactions with compounds like 4-methoxybenzoate provide insights into enzymatic pathways and mechanisms, which could be relevant for understanding how this compound interacts in biological systems (F. Bernhardt et al., 1973).
Properties
IUPAC Name |
2-amino-4-hydroxy-5-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3,10H,9H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEVFOUHGGVWJJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)O)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70578706 | |
Record name | 2-Amino-4-hydroxy-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70578706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63407-32-9 | |
Record name | 2-Amino-4-hydroxy-5-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70578706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.